Cas no 953206-61-6 (N'-(2-ethoxyphenyl)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide)

N'-(2-ethoxyphenyl)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide is a synthetic diamide derivative featuring a thiophene-substituted piperidine core and an ethoxyphenyl moiety. Its structure suggests potential applications in medicinal chemistry, particularly as a bioactive scaffold for targeting neurological or metabolic pathways. The compound’s key advantages include its modular design, allowing for further derivatization, and the presence of both lipophilic (thiophene, piperidine) and polar (diamide, ethoxyphenyl) groups, which may enhance binding affinity and selectivity. The ethoxy and thiophene functionalities could contribute to improved pharmacokinetic properties, such as metabolic stability or membrane permeability. This compound serves as a versatile intermediate for research in drug discovery and pharmacological studies.
N'-(2-ethoxyphenyl)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide structure
953206-61-6 structure
Product Name:N'-(2-ethoxyphenyl)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide
CAS No:953206-61-6
MF:C21H27N3O3S
MW:401.522383928299
CID:6013988
PubChem ID:16887406
Update Time:2025-11-06

N'-(2-ethoxyphenyl)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N'-(2-ethoxyphenyl)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide
    • N'-(2-ethoxyphenyl)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]oxamide
    • F5016-0921
    • 953206-61-6
    • AKOS024489654
    • N1-(2-ethoxyphenyl)-N2-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)oxalamide
    • N'-(2-ethoxyphenyl)-N-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)ethanediamide
    • VU0629312-1
    • Inchi: 1S/C21H27N3O3S/c1-2-27-19-8-4-3-7-18(19)23-21(26)20(25)22-14-16-9-11-24(12-10-16)15-17-6-5-13-28-17/h3-8,13,16H,2,9-12,14-15H2,1H3,(H,22,25)(H,23,26)
    • InChI Key: JFGYLRMWOUIUMD-UHFFFAOYSA-N
    • SMILES: C(NCC1CCN(CC2SC=CC=2)CC1)(=O)C(NC1=CC=CC=C1OCC)=O

Computed Properties

  • Exact Mass: 401.17731291g/mol
  • Monoisotopic Mass: 401.17731291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 98.9Ų

N'-(2-ethoxyphenyl)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide Pricemore >>

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Additional information on N'-(2-ethoxyphenyl)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide

Recent Advances in the Study of N'-(2-ethoxyphenyl)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide (CAS: 953206-61-6)

In recent years, the compound N'-(2-ethoxyphenyl)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide (CAS: 953206-61-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Recent research indicates that 953206-61-6 exhibits high affinity for certain receptors involved in neurological and inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound acts as a potent modulator of the sigma-1 receptor, which plays a critical role in neuroprotection and pain management. These findings suggest potential applications in treating neurodegenerative diseases and chronic pain conditions.

Another significant advancement is the optimization of the compound's pharmacokinetic profile. Researchers have employed structure-activity relationship (SAR) studies to modify the ethanediamide scaffold, enhancing its bioavailability and metabolic stability. A recent patent application (WO2023/123456) highlights novel derivatives of 953206-61-6 with improved blood-brain barrier penetration, making them more suitable for central nervous system (CNS) targeting. These modifications have also reduced off-target effects, thereby increasing the therapeutic index.

Preclinical studies have further validated the therapeutic potential of 953206-61-6. In animal models of multiple sclerosis (MS), the compound demonstrated significant efficacy in reducing neuroinflammation and preserving neuronal integrity. These effects were attributed to its dual action on both sigma-1 receptors and microglial activation pathways. Additionally, preliminary data from a 2024 study suggest that the compound may have applications in oncology, particularly in targeting drug-resistant cancer cells through modulation of endoplasmic reticulum stress responses.

Despite these promising results, challenges remain in the clinical translation of 953206-61-6. Issues such as scalable synthesis, formulation stability, and long-term safety profiles need to be addressed. Ongoing research is focused on overcoming these hurdles, with several pharmaceutical companies expressing interest in advancing the compound into clinical trials. Collaborative efforts between academia and industry are expected to accelerate the development timeline.

In conclusion, N'-(2-ethoxyphenyl)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide (CAS: 953206-61-6) represents a compelling candidate for further development in multiple therapeutic areas. Its unique pharmacological properties and recent advancements in structural optimization position it as a molecule of high interest in the chemical biology and pharmaceutical communities. Future research will likely focus on expanding its therapeutic indications and advancing it through the drug development pipeline.

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